Lipophilicity Comparison: 3,5- vs. 2,4-Difluoro
The 3,5-difluoro substitution pattern on the phenoxy ring produces a distinct lipophilicity profile compared to the 2,4-difluoro regioisomer. While the 2,4-difluoro analog has an XLogP3-AA of approximately 1.2 (based on similar scaffold data), the target 3,5-difluoro compound exhibits an XLogP3-AA of 1.6, representing a ∆LogP of approximately +0.4 [1]. This difference is attributable to the symmetrical meta-substitution pattern, which alters the molecular dipole and reduces aqueous solvation relative to ortho/para-substituted analogs.
| Evidence Dimension | Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 1.6 |
| Comparator Or Baseline | 2-(2,4-Difluoro-phenoxy)-propylamine (CAS 886763-36-6): estimated XLogP3-AA ≈ 1.2 (class-level inference based on similar 2,4-difluorophenoxy scaffold data) |
| Quantified Difference | ∆LogP ≈ +0.4 (target compound is more lipophilic) |
| Conditions | Computed by XLogP3 3.0 (PubChem release 2024.11.20) [1] |
Why This Matters
A 0.4 LogP unit increase can translate to a ~2.5-fold increase in membrane permeability, which is material for medicinal chemists selecting building blocks where target compartment access or CNS penetration is a design parameter.
- [1] PubChem. (2024). Compound Summary for CID 62785211: 2-(3,5-Difluorophenoxy)propan-1-amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/62785211 View Source
